Cas no 1804447-04-8 (3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1804447-04-8
• MF: C₇H₃ClF₅NO₂S
• MW: 295.614237070084
• CID: 4850361
• Update Time: 2025-05-25

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H3ClF5NO2S/c8-17(15,16)5-3(6(9)10)1-14-2-4(5)7(11,12)13/h1-2,6H
• InChI Key： TULSBOXWGOXXTR-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=CN=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride

Recent Advances in the Application of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS: 1804447-04-8) in Chemical Biology and Pharmaceutical Research

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS: 1804447-04-8) is a highly versatile fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in medicinal chemistry and chemical biology. This compound serves as a critical building block for the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of both difluoromethyl and trifluoromethyl groups on the pyridine ring enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the role of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride in the synthesis of sulfonamide-based inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel carbonic anhydrase inhibitors with potential applications in glaucoma and cancer therapy. The researchers utilized this compound as a key intermediate to introduce the sulfonyl chloride moiety, which was further functionalized to achieve high selectivity and potency against specific carbonic anhydrase isoforms.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. A recent patent (WO2023051234) disclosed its use in the synthesis of next-generation fungicides with improved efficacy against resistant strains of plant pathogens. The fluorinated pyridine core was found to enhance the bioavailability and systemic movement of the active ingredients within plants, addressing critical challenges in crop protection.

From a synthetic chemistry perspective, advancements in the large-scale production of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride have been reported, with several manufacturers optimizing the reaction conditions to improve yield and purity. A 2024 study in Organic Process Research & Development detailed a novel continuous-flow synthesis approach that reduced byproduct formation and minimized environmental impact compared to traditional batch processes.

The safety profile and toxicological aspects of this compound have also been investigated in recent preclinical studies. While generally considered safe for laboratory use with proper precautions, some reports indicate potential respiratory irritation at high concentrations, emphasizing the need for appropriate handling procedures in industrial settings. These findings are particularly relevant as the compound gains wider adoption in various research and development applications.

Looking forward, the unique properties of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonyl chloride position it as a promising candidate for further exploration in drug discovery programs. Its ability to serve as a versatile intermediate for the introduction of both fluorinated groups and sulfonamide functionalities makes it particularly valuable in the design of targeted therapies. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors in precision medicine approaches.